20244-61-5(2,4,4,6-Tetrabromocyclohexa-2,5-dienone),TBCO

2,4,4,6-Tetrabromocyclohexa-2,5-dienone Properties

Names and Identifiers

- 2,4,4,6-Tetrabromocyclohexa-2,5-dienone
- 2,4,4,6-TETRABROMO-2,5-CYCLOHEXADIENONE
- 2,4,4,6-tetrabromocyclohexa-2,5-dien-1-one
- 2,3-DIFLUOROPHENYLGLYCINE
- 2,4,4,6-Tetrabromo-2,5-cyclohexadien-1-one
- 2,4,4,6-tetrabromo-2,5-cyclohexadieneone
- TBCO
- 2,5-Cyclohexadien-1-one, 2,4,4,6-tetrabromo-
- NSC176338
- C6H2Br4O
- KSC496Q7N
- AMOT0251
- NJQJGRGGIUNVAB-UHFFFAOYSA-N
- 2,4,4,6-tetrabromocyclohexadienone
- STL5
- YKX5FJE3UT
- A879763
- 2,4,4,6-Tetrabromo-2,5-cyclohexadienone, 90%
- UNII-YKX5FJE3UT
- EINECS 243-638-7
- NSC-176338
- CS-0204851
- SCHEMBL2649
- DTXSID10174089
- AM85657
- NS00026557
- FS-4220
- 2,4,4,6-tetrabromocyclohexadiene-1-one
- s12013
- FT-0609772
- FT-0609771
- J-013141
- AKOS015834400
- 2,4,4,6-tetrabromo-2,5-cyclohexadiene-1-one
- 20244-61-5
- NSC 176338
- 2,4,4,6-Tetrabromcyclohexa-2,5-dien-1-on
- T1235
- MFCD00001589
- STL556757
- BBL102948
- DTXCID8096580
- +Expand
- MDL： MFCD00001589
- InChIKey： NJQJGRGGIUNVAB-UHFFFAOYSA-N
- Inchi： 1S/C6H2Br4O/c7-3-1-6(9,10)2-4(8)5(3)11/h1-2H
- SMILES： BrC1(C([H])=C(C(C(=C1[H])Br)=O)Br)Br
- BRN： 2048028

Computed Properties

Exact Mass: 405.68400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 405.684
Heavy Atom Count: 11
Complexity: 240
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 17.1

Experimental Properties

LogP: 3.61280
PSA: 17.07000
Refractive Index: 1.5000 (estimate)
Water Partition Coefficient: Insoluble in water.
Boiling Point: 365.8±42.0 °C at 760 mmHg
Melting Point: 120-127 °C
Flash Point: 136.0±14.4 °C
Color/Form: Yellow crystals
Solubility: Not determined
Density: 2.6462 (rough estimate)

2,4,4,6-Tetrabromocyclohexa-2,5-dienone Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Prompt：warning
Storage Condition：2-8°C
Risk Phrases： 36/37/38
Signal Word：Warning

2,4,4,6-Tetrabromocyclohexa-2,5-dienone Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2,4,4,6-Tetrabromocyclohexa-2,5-dienone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0028PW-5g	2,5-Cyclohexadien-1-one, 2,4,4,6-tetrabromo-	20244-61-5	98%	5g	$40.00
A2B Chem LLC	AB03812-5g	2,4,4,6-Tetrabromo-2,5-cyclohexadienone	20244-61-5	98%	5g	$41.00	2024-04-20
Aaron	AR0028Y8-1g	2,5-Cyclohexadien-1-one, 2,4,4,6-tetrabromo-	20244-61-5	97%	1g	$12.00
abcr	AB141916-1g	2,4,4,6-Tetrabromo-2,5-cyclohexadienone, 97%; .	20244-61-5	97%	1g	€86.40
Ambeed	A471024-1g	2,4,4,6-Tetrabromo-2,5-cyclohexadienone	20244-61-5	98%	1g	$14.0	2024-07-28
eNovation Chemicals LLC	D553722-5g	2,4,4,6-TetrabroMocyclohexa-2,5-dienone	20244-61-5	97%	5g	$180	2022-09-04
Fluorochem	033706-1g	2,4,4,6-Tetrabromo-2,5-cyclohexadienone	20244-61-5	97%	1g	￡15.00
TRC	T295633-250mg	2,4,4,6-Tetrabromocyclohexa-2,5-dienone	20244-61-5		250mg	$ 50.00	2022-06-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161565-1g	2,4,4,6-Tetrabromocyclohexa-2,5-dienone	20244-61-5	>97.0%(T)	1g	¥113.90	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01578-5g	2,4,4,6-Tetrabromo-2,5-cyclohexadienone	20244-61-5	90%	5g	¥1078.0	2024-07-19

2,4,4,6-Tetrabromocyclohexa-2,5-dienone Suppliers

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:20244-61-5)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:20244-61-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2,4,4,6-Tetrabromocyclohexa-2,5-dienone Related Literature

1. A selective bromination of aromatic amines

V. Caló,F. Ciminale,L. Lopez,P. E. Todesco J. Chem. Soc. C 1971 3652
2. Selective bromination of polyenes by 2,4,4,6-tetrabromocyclohexa-2,5-dienone

Tadahiro Kato,Isao Ichinose J. Chem. Soc. Perkin Trans. 1 1980 1051
3. 2,4,4,6-Tetrabromocyclohexa-2,5-dienone in the presence of triphenylphosphine as a specific reagent for nucleophilic substitution in cyanohydrins

Elena D. Matveeva,Tatyana A. Podrugina,Elena V. Tishkovskaya,Nikolai S. Zefirov Mendeleev Commun. 2003 13 260
4. Enantioselective bromocyclization of 2-geranylphenols induced by chiral phosphite–urea bifunctional catalysts

Yasuhiro Sawamura,Yoshihiro Ogura,Hidefumi Nakatsuji,Akira Sakakura,Kazuaki Ishihara Chem. Commun. 2016 52 6068
5. 2,4,4,6-Tetrabromocyclohexa-2,5-dienone in the presence of triphenylphosphine as a regiospecific and stereoselective reagent for the nucleophilic substitution of bromine for hydroxyl

E D. Matveeva,T A. Podrugina,Nikolai S. Zefirov Mendeleev Commun. 1998 8 21
6. Brominative cyclisation of nerolidol and geranyl-linalool

Tadahiro Kato,Koichi Ishii,Isao Ichinose,Yoko Nakai,Takashi Kumagai J. Chem. Soc. Chem. Commun. 1980 1106
7. Enantioselective 6-endo bromoaminocyclization of 2,4-dienyl N-tosylcarbamates catalyzed by a chiral phosphine oxide-Sc(OTf)3 complex. A dramatic additive effect

Hu Huang,Hongjie Pan,Yudong Cai,Mao Liu,Hua Tian,Yian Shi Org. Biomol. Chem. 2015 13 3566
8. Annulated bacteriochlorins for near-infrared photophysical studies

Hikaru Fujita,Haoyu Jing,Michael Krayer,Srinivasarao Allu,Gorre Veeraraghavaiah,Zhiyuan Wu,Jianbing Jiang,James R. Diers,Nikki Cecil M. Magdaong,Amit K. Mandal,Arpita Roy,Dariusz M. Niedzwiedzki,Christine Kirmaier,David F. Bocian,Dewey Holten,Jonathan S. Lindsey New J. Chem. 2019 43 7209
9. Eco-friendly and versatile brominating reagent prepared from a liquid bromine precursor

Subbarayappa Adimurthy,Gadde Ramachandraiah,Ashutosh V. Bedekar,Sudip Ghosh,Brindaban C. Ranu,Pushpito K. Ghosh Green Chem. 2006 8 916
10. Enantiospecific on-water bromination: a mild and efficient protocol for the preparation of alkyl bromides

Francesco Alletto,Mauro F. A. Adamo Green Chem. 2020 22 8692

Cas no 20244-61-5 (2,4,4,6-Tetrabromocyclohexa-2,5-dienone)

2,4,4,6-Tetrabromocyclohexa-2,5-dienone Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,4,4,6-Tetrabromocyclohexa-2,5-dienone Security Information

2,4,4,6-Tetrabromocyclohexa-2,5-dienone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,4,4,6-Tetrabromocyclohexa-2,5-dienone Price

2,4,4,6-Tetrabromocyclohexa-2,5-dienone Suppliers

2,4,4,6-Tetrabromocyclohexa-2,5-dienone Related Literature

Related Categories

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